1-(4-methoxyphenyl)-4-(4-(3-methoxyphenyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine
Description
1-(4-methoxyphenyl)-4-(4-(3-methoxyphenyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine is a synthetic compound with potential applications in scientific research. This compound is also known as MTMTA and has been synthesized using various methods. MTMTA has been found to exhibit promising biochemical and physiological effects and has been studied for its mechanism of action.
Scientific Research Applications
Antimicrobial Activities
Research has shown that derivatives of 1,2,4-triazole, which include 1-(4-methoxyphenyl)-4-(4-(3-methoxyphenyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine, have been synthesized and evaluated for their antimicrobial activities. Some of these compounds displayed activity against tested microorganisms, indicating their potential in developing new antimicrobial agents (Başoğlu et al., 2013).
Anticancer Evaluation
Another significant application of this chemical compound is in anticancer research. Studies have reported the synthesis of related compounds and their testing for anticancer activity against various human cancer cell lines. These studies demonstrate the compound's potential for use in developing novel anticancer therapies (Yakantham et al., 2019).
Antifungal Activity
The compound and its derivatives have also been explored for their antifungal properties. Molecular docking studies have been conducted to investigate the potential effect of synthesized compounds on fungal activities, justifying further research into their antifungal applications (Fedotov et al., 2022).
Biological Activity Studies
Further research into 1,2,4-triazole derivatives, including the subject compound, has focused on their broader biological activities. These studies contribute to understanding the compound's interaction with biological systems, potentially leading to new applications in medicinal chemistry (Uma et al., 2017).
properties
IUPAC Name |
3-(4-methoxyphenyl)-5-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]triazol-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5O2S/c1-25-14-8-6-13(7-9-14)24-18(20)17(22-23-24)19-21-16(11-27-19)12-4-3-5-15(10-12)26-2/h3-11H,20H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTRGWAASTJSIOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=CS3)C4=CC(=CC=C4)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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